![molecular formula C20H21N5O2 B5533406 4-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro[1]benzoxepino[3,4-d]pyrimidine](/img/structure/B5533406.png)
4-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro[1]benzoxepino[3,4-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of polycyclic N-heterocyclic compounds, characterized by their complex structure incorporating multiple heterocycles such as oxadiazole, piperidine, benzoxepino, and pyrimidine moieties. Such compounds are known for their potential in pharmaceutical applications due to their diverse biological activities.
Synthesis Analysis
The synthesis of this compound involves a multi-step process, often starting with the formation of the core heterocyclic structure followed by the introduction of side chains and functional groups. The synthesis might involve reactions like cyclization, amidation, and the use of hydroxylamine hydrochloride, which can lead to complex cyclization products including abnormal ring closures and cleavages, particularly affecting the pyrimidine component and facilitating the formation of oxadiazole rings (Sasaki et al., 2001).
Molecular Structure Analysis
The molecular structure of compounds in this category often shows a planar configuration of the benzisoxazole and pyrimidine moieties with the piperidine ring adopting a chair conformation. The structure is stabilized by intermolecular interactions such as hydrogen bonding, contributing to its stability and biological activity (Peeters et al., 1993).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including interactions with amines, which can lead to the opening of the oxadiazole ring and substitution reactions at the pyrimidine ring. The presence of a methylthio group at the pyrimidine ring can also be substituted, influencing the compound's chemical properties and reactivity (Yakubkene & Vainilavichyus, 1998).
Mechanism of Action
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by 1,2,4-oxadiazole derivatives, this compound could be a potential candidate for further study in drug discovery . Future research could focus on elucidating its mechanism of action and optimizing its properties for specific therapeutic applications.
properties
IUPAC Name |
1-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro-[1]benzoxepino[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O2/c1-13-23-19(24-27-13)15-6-4-8-25(10-15)20-16-9-14-5-2-3-7-18(14)26-11-17(16)21-12-22-20/h2-3,5,7,12,15H,4,6,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSTUQTJORAYQDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NO1)C2CCCN(C2)C3=NC=NC4=C3CC5=CC=CC=C5OC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]-5,11-dihydro[1]benzoxepino[3,4-d]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.